Cas no 61363-60-8 (2H-Thiopyran-3,5(4H,6H)-dione, 4-methyl-, 1,1-dioxide)

• Product Name: 2H-Thiopyran-3,5(4H,6H)-dione, 4-methyl-, 1,1-dioxide
• CAS No: 61363-60-8
• MF: C₆H₈O₄S
• MW: 176.190320968628
• CID: 482290
• PubChem ID: 71396506
• Update Time: 2025-04-19

2H-Thiopyran-3,5(4H,6H)-dione, 4-methyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3,5(4H,6H)-dione, 4-methyl-, 1,1-dioxide
• 4-methyl-1,1-dioxothiane-3,5-dione
• 4-Methyl-1lambda~6~-thiane-1,1,3,5-tetrone
• 61363-60-8
• DTXSID60818067

• Inchi： 1S/C6H8O4S/c1-4-5(7)2-11(9,10)3-6(4)8/h4H,2-3H2,1H3
• InChI Key： CCMVAVDNOKLRIC-UHFFFAOYSA-N
• SMILES： S1(CC(C(C)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 176.01434
• Monoisotopic Mass: 176.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 76.7Ų

Experimental Properties

• PSA: 68.28